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Compound of Interest

Compound Name: Cyclohexyl heptanoate

Cat. No.: B15348195

An In-depth Technical Guide on the Physicochemical Properties of Cyclohexyl Heptanoate

Introduction

Cyclohexyl heptanoate (CAS No. 5454-26-2) is an ester formed from the condensation of
heptanoic acid and cyclohexanol.[1] It belongs to the class of cycloalkyl esters, which are of
interest in various fields, including flavor and fragrance, lubricants, and as specialty solvents. A
thorough understanding of its physicochemical properties is essential for its application in
research and development, particularly within the pharmaceutical and chemical industries. This
document provides a comprehensive overview of the known physicochemical properties of
cyclohexyl heptanoate, details the experimental protocols for their determination, and
presents a logical workflow for its synthesis and characterization.

Physicochemical Properties

The key physicochemical properties of cyclohexyl heptanoate are summarized in the table
below. These properties are crucial for predicting its behavior in various chemical and biological
systems.
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Property Value Reference
Molecular Formula C13H2402 [2][3]
Molecular Weight 212.33 g/mol [2][3]
Appearance Colorless liquid (estimated)

Boiling Point Not experimentally determined

Melting Point Not experimentally determined

Density Not experimentally determined

Refractive Index Not experimentally determined

. Insoluble in water; soluble in
Solubility ] [41151[6]
organic solvents

LogP (XLogP3-AA) 4.4 [3]

Experimental Methodologies

The determination of the physicochemical properties of cyclohexyl heptanoate involves its
synthesis followed by purification and characterization using standard analytical techniques.

Synthesis: Fischer Esterification

Cyclohexyl heptanoate can be synthesized via the Fischer esterification of heptanoic acid
with cyclohexanol, typically using an acid catalyst such as sulfuric acid.[1] The reaction involves
heating the reactants, often with the removal of water to drive the equilibrium towards the
formation of the ester.[7]

Protocol:
o Combine equimolar amounts of heptanoic acid and cyclohexanol in a round-bottom flask.
e Add a catalytic amount of concentrated sulfuric acid.

o Heat the mixture under reflux, using a Dean-Stark apparatus to remove the water formed
during the reaction.
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Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography
(GO).

Upon completion, cool the reaction mixture and neutralize the acid catalyst with a mild base,
such as a saturated sodium bicarbonate solution.

Extract the crude ester with an organic solvent (e.g., diethyl ether), wash the organic layer
with brine, and dry it over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude cyclohexyl heptanoate.

Purification

The crude product is typically purified using silica gel column chromatography to remove

unreacted starting materials and byproducts.[1]

Protocol:

Prepare a silica gel slurry in a non-polar solvent (e.g., hexane) and pack it into a
chromatography column.

Dissolve the crude cyclohexyl heptanoate in a minimal amount of the non-polar solvent
and load it onto the column.

Elute the column with a solvent system of increasing polarity (e.g., a gradient of ethyl acetate
in hexane).

Collect fractions and analyze them by TLC to identify those containing the pure ester.

Combine the pure fractions and evaporate the solvent to yield purified cyclohexyl
heptanoate.

Characterization and Property Determination

Identity and Purity: The identity and purity of the synthesized ester can be confirmed using
Gas Chromatography-Mass Spectrometry (GC-MS).[2] The retention time in GC provides
information on purity, while the mass spectrum confirms the molecular weight and
fragmentation pattern characteristic of cyclohexyl heptanoate.
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o Density: The density can be determined at a specific temperature (e.g., 15°C) using a
hydrometer, following a standardized method such as ISO 3675:1998.[8]

o Refractive Index: The refractive index is measured using a refractometer, typically at 20°C,
by placing a drop of the sample on the prism of the instrument.

» Boiling Point: The boiling point is determined by distillation at atmospheric pressure. The
temperature at which the liquid and vapor phases are in equilibrium is recorded as the
boiling point.

o Solubility: The solubility is assessed by adding a small amount of cyclohexyl heptanoate to
various solvents (e.g., water, ethanol, acetone, hexane) and observing its miscibility. Esters
of this size are generally insoluble in water but soluble in non-polar organic solvents.[4][5][6]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and characterization of
cyclohexyl heptanoate.
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Caption: Workflow for the synthesis and physicochemical characterization of cyclohexyl
heptanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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